molecular formula C8H11NO5-2 B13892347 7-Oxa-1-azaspiro[3.4]octane;oxalate

7-Oxa-1-azaspiro[3.4]octane;oxalate

Cat. No.: B13892347
M. Wt: 201.18 g/mol
InChI Key: WOPRLLWPHPZDES-UHFFFAOYSA-L
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Description

7-Oxa-1-azaspiro[3.4]octane;oxalate: is a compound used primarily as a pharmaceutical intermediate in synthetic chemistry . It is part of the spiro compound family, characterized by a unique bicyclic structure where two rings are connected through a single atom. This compound is known for its stability and reactivity, making it valuable in various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7-Oxa-1-azaspiro[3.4]octane;oxalate typically involves the reaction of appropriate starting materials under controlled conditions. One common method includes the annulation of cyclopentane or four-membered rings using conventional chemical transformations . The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product’s formation.

Industrial Production Methods: In industrial settings, the production of this compound involves large-scale chemical processes. These processes are designed to maximize yield and purity while minimizing costs and environmental impact. The use of advanced equipment and automation ensures consistent quality and efficiency in production .

Chemical Reactions Analysis

Types of Reactions: 7-Oxa-1-azaspiro[3.4]octane;oxalate undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are facilitated by the compound’s unique structure, which allows for multiple reactive sites.

Common Reagents and Conditions: Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired outcomes .

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxides, while substitution reactions can produce various substituted derivatives .

Scientific Research Applications

Chemistry: In chemistry, 7-Oxa-1-azaspiro[3.4]octane;oxalate is used as an intermediate in the synthesis of complex molecules. Its stability and reactivity make it a valuable building block for creating new compounds .

Biology: In biological research, this compound is used to study enzyme interactions and metabolic pathways. Its unique structure allows researchers to investigate how different molecules interact with biological systems .

Medicine: In medicine, this compound is explored for its potential therapeutic applications. It serves as a precursor for developing new drugs and treatments for various diseases .

Industry: In industrial applications, this compound is used in the production of pharmaceuticals, agrochemicals, and other specialty chemicals. Its versatility and efficiency make it a valuable component in various manufacturing processes .

Mechanism of Action

The mechanism of action of 7-Oxa-1-azaspiro[3.4]octane;oxalate involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to enzymes and receptors, modulating their activity and influencing various biochemical processes . This interaction can lead to changes in cellular functions, making it useful in therapeutic applications.

Comparison with Similar Compounds

Comparison: Compared to similar compounds, 7-Oxa-1-azaspiro[3.4]octane;oxalate stands out due to its unique reactivity and stability. Its ability to undergo various chemical reactions and its applications in multiple fields highlight its versatility and importance in scientific research and industrial applications .

Properties

Molecular Formula

C8H11NO5-2

Molecular Weight

201.18 g/mol

IUPAC Name

7-oxa-1-azaspiro[3.4]octane;oxalate

InChI

InChI=1S/C6H11NO.C2H2O4/c1-3-7-6(1)2-4-8-5-6;3-1(4)2(5)6/h7H,1-5H2;(H,3,4)(H,5,6)/p-2

InChI Key

WOPRLLWPHPZDES-UHFFFAOYSA-L

Canonical SMILES

C1CNC12CCOC2.C(=O)(C(=O)[O-])[O-]

Origin of Product

United States

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